Cas no 1259480-14-2 (tert-butyl 3-amino-6-chloropyrazine-2-carboxylate)

• Product Name: tert-butyl 3-amino-6-chloropyrazine-2-carboxylate
• CAS No: 1259480-14-2
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• MDL: MFCD18070795
• CID: 5606257
• PubChem ID: 91884484
• Update Time: 2025-06-09

tert-butyl 3-amino-6-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert butyl 3-amino-6-chloropyrazine-2-carboxylate
• EN300-9475555
• 1259480-14-2
• tert-butyl 3-amino-6-chloropyrazine-2-carboxylate

• MDL： MFCD18070795
• Inchi： 1S/C9H12ClN3O2/c1-9(2,3)15-8(14)6-7(11)12-4-5(10)13-6/h4H,1-3H3,(H2,11,12)
• InChI Key： NCMRMGGRLRIPPQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=O)OC(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on tert-butyl 3-amino-6-chloropyrazine-2-carboxylate

Comprehensive Overview of tert-butyl 3-amino-6-chloropyrazine-2-carboxylate (CAS No. 1259480-14-2)

tert-butyl 3-amino-6-chloropyrazine-2-carboxylate (CAS No. 1259480-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazine core and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structure, featuring an amino group and a chloro substituent, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-amino-6-chloropyrazine-2-carboxylate has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate biological pathways, a topic frequently searched in academic and industrial databases. The compound’s carboxylate ester moiety also enhances its solubility, a critical factor in formulation development, aligning with the growing focus on bioavailability optimization in drug design.

The synthesis of tert-butyl 3-amino-6-chloropyrazine-2-carboxylate typically involves multi-step reactions, including chlorination and amination processes. Its CAS No. 1259480-14-2 is often queried in chemical databases for purity standards and regulatory compliance, reflecting industry concerns about quality control and synthetic reproducibility. These aspects are crucial for laboratories aiming to scale up production while adhering to green chemistry principles, another trending topic in organic synthesis.

From an analytical perspective, advanced techniques like HPLC and NMR spectroscopy are employed to characterize tert-butyl 3-amino-6-chloropyrazine-2-carboxylate. Such methods ensure accurate identification and quantification, addressing common user queries about compound validation and structural elucidation. The compound’s stability under various conditions is also a frequent subject of study, as it impacts storage and handling protocols—key considerations for supply chain professionals.

Beyond pharmaceuticals, tert-butyl 3-amino-6-chloropyrazine-2-carboxylate finds utility in material science, particularly in designing organic electronic materials. Its conjugated system and functional groups enable tunable electronic properties, making it relevant to innovations in flexible electronics and sensors. This interdisciplinary appeal has led to increased patent filings and publications, further driving search engine traffic around its applications.

In summary, tert-butyl 3-amino-6-chloropyrazine-2-carboxylate (CAS No. 1259480-14-2) exemplifies the convergence of synthetic chemistry and applied sciences. Its multifaceted roles—from drug development to advanced materials—underscore its importance in contemporary research. As interest in tailored heterocycles and sustainable synthesis grows, this compound will likely remain a focal point for innovation and discovery.